Cas no 2171893-73-3 (3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropyl-1lambda6-thiolane-1,1-dione
• CAS No: 2171893-73-3
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• CID: 5566358
• PubChem ID: 165594246
• Update Time: 2023-11-25

3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]-1lambda6-thiolane-1,1-dione
• EN300-1632259
• 2171893-73-3
• 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropyl-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H16O4S/c1-7-4-8(7,5-10)9(11)2-3-14(12,13)6-9/h7,10-11H,2-6H2,1H3
• InChI Key： LEPPXUZZMOVVLO-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CO)CC1C)O)(=O)=O

Computed Properties

• Exact Mass: 220.07693016g/mol
• Monoisotopic Mass: 220.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų